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Compound of Interest

Compound Name: D-altraric acid

Cat. No.: B1240301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Navigating the complexities of laboratory waste management is critical for ensuring a safe and

compliant research environment. This document provides a comprehensive guide to the proper

disposal procedures for D-altraric acid. While specific safety and disposal data for D-altraric
acid is limited, this guide is based on the general principles for handling acidic organic

compounds and available information for its isomer, D-tartaric acid.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department and adhere to all local, state, and federal regulations before proceeding with any

disposal.

Immediate Safety and Handling Precautions
Before handling D-altraric acid, ensure you are wearing appropriate personal protective

equipment (PPE), including:

Safety glasses or goggles

Chemical-resistant gloves (Nitrile rubber is a suitable option)

A lab coat

Work in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or

aerosols.[1] Avoid direct contact with skin and eyes.[1][2][3]
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Step-by-Step Disposal Procedure
Neutralization (for small quantities): For very small spills or residual amounts, careful

neutralization may be an option. Slowly add a weak base, such as sodium bicarbonate

(baking soda) or a dilute sodium hydroxide solution, to the D-altraric acid solution or a slurry

of the solid in water. Monitor the pH with indicator strips or a pH meter until it is between 6

and 8. This neutralized solution can then be disposed of down the drain with copious

amounts of water, only if permitted by your local regulations. Always confirm with your EHS

department before drain disposal.

Waste Collection: For larger quantities or if drain disposal is not permitted, collect the D-
altraric acid waste in a designated, properly labeled, and sealed container.

Solids: Sweep up solid D-altraric acid, avoiding dust generation.[1][2][3] Place it in a

clearly labeled, sealed container.

Solutions: Pour D-altraric acid solutions into a designated waste container. Do not mix

with incompatible wastes.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "D-altraric Acid," and any other information required by your institution.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials such as strong oxidizing agents,

bases, and reducing agents.[2][4]

Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's EHS department or a licensed chemical waste disposal company.[1][5]

Quantitative Data
Due to the limited specific data available for D-altraric acid, the following table includes

computed properties from PubChem and experimental data for the closely related isomer, D-

tartaric acid, for reference.
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Property D-Altraric Acid (Computed)
D-Tartaric Acid
(Experimental)

Molecular Formula C6H10O8 C4H6O6

Molecular Weight 210.14 g/mol 150.09 g/mol [2]

Melting Point Not Available 172-174 °C[4]

Solubility in Water Not Available Miscible[2]

pKa1 Not Available 2.93[2]

pKa2 Not Available 4.23[2]

Chemical Waste Disposal Workflow
The following diagram illustrates a general workflow for the disposal of chemical waste in a

laboratory setting.
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1. Waste Identification & Assessment

2. Segregation & Collection

3. Temporary Storage

4. Final Disposal

Identify Chemical Waste
(D-altraric acid)

Consult Safety Data Sheet (SDS)
(or analogous data for isomers)

Determine Hazards
(Acidic, potential irritant)

Select Appropriate
Waste Container

Label Container Correctly
('Hazardous Waste', Chemical Name)

Store in Designated
Waste Accumulation Area

Transfer Waste to Container
(Avoid spills and dust)

Ensure Segregation from
Incompatible Materials

Contact Institutional EHS
or Licensed Waste Vendor

Schedule Waste Pickup

Click to download full resolution via product page

Caption: General workflow for the safe disposal of chemical waste.
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Disclaimer: This information is intended for guidance purposes only. The user assumes all

responsibility for compliance with applicable laws and regulations. Always consult with a

qualified professional and your institution's EHS department for specific disposal instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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